6-(4,4-difluoropiperidin-1-yl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-(4,4-difluoropiperidin-1-yl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C9H11F2N3O2/c10-9(11)1-3-14(4-2-9)6-5-7(15)13-8(16)12-6/h5H,1-4H2,(H2,12,13,15,16)
• InChI Key: HJPNQNWXNICBFX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(F)F)C2=CC(=O)NC(=O)N2
• Molecular Formula: C9H11F2N3O2
• Molecular Weight: 231.20 g/mol

Description

6-(4,4-difluoropiperidin-1-yl)pyrimidine-2,4(1H,3H)-dione (6-DFPPD) is a heterocyclic compound containing a pyrimidine ring and a piperidine ring, with two fluorine atoms located at the 4,4 positions of the piperidine ring. 6-DFPPD has been the subject of numerous scientific studies due to its potential applications in a variety of fields, including medicinal chemistry, organic synthesis, and biochemistry. In

Scientific Research Applications

Synthesis and Biological Activity

Recent research has concentrated on synthesizing and evaluating the biological activities of pyrimidine derivatives, including compounds structurally related to 6-(4,4-difluoropiperidin-1-yl)pyrimidine-2,4(1H,3H)-dione. For instance, the synthesis of novel heterocyclic hybrids involving pyrimidine diones demonstrated moderate antimicrobial activities against common bacterial strains such as S. aureus, E. coli, and B. subtilis, suggesting the potential of pyrimidine dione derivatives in developing new antimicrobial agents (Vlasov et al., 2022). Additionally, the exploration of pyrimido[4,5-d]pyrimidin-2,4-diones synthesized through reactions involving uracil derivatives has highlighted the versatility of pyrimidine scaffolds in creating compounds with possible therapeutic applications (Hamama et al., 2012).

Antiviral and Herbicidal Potentials

Derivatives of pyrimidine-2,4(1H,3H)-dione have also been evaluated for their antiviral and herbicidal activities. Specific compounds have shown effectiveness against the Hepatitis A virus and Herpes simples virus, showcasing the antiviral potential of these derivatives (El-Etrawy & Abdel-Rahman, 2010). Moreover, certain 6-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione compounds have exhibited promising herbicidal activities, further broadening the scope of application for pyrimidine dione derivatives in agricultural chemistry (Huazheng, 2013).

Advanced Materials and Chemical Synthesis

The structural and electronic properties of pyrimidine-2,4(1H,3H)-dione derivatives have been explored in the context of advanced material synthesis. Research into novel (hydroxybenzoyl)pyrido[2,3-d]pyrimidine heterocycle derivatives has revealed insights into their spectral properties and potential applications in designing new materials with specific electronic characteristics (Ashraf et al., 2019).

Mechanism of Action

Target of Action

They have been employed in the design of privileged structures in medicinal chemistry .

Biochemical Pathways

Without specific information, it’s difficult to determine the exact biochemical pathways this compound might affect. Pyrimidine derivatives are known to be involved in a variety of biological and pharmaceutical activities, including antimicrobial, antiviral, antitumor, and antifibrotic effects .

Result of Action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. As mentioned, pyrimidine derivatives can have a variety of effects, including antimicrobial, antiviral, antitumor, and antifibrotic activities .